BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Sorboyl
Chloride in Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sorbic chloride

Cat. No.: B051722

Introduction

Sorboyl chloride, also known as (2E,4E)-2,4-Hexadienoy! chloride, is a versatile bifunctional
reagent in organic synthesis.[1] Its structure incorporates a reactive acyl chloride group and a
conjugated diene system, making it a valuable building block for a diverse range of molecular
architectures. As an acyl chloride, it readily undergoes nucleophilic acyl substitution with
amines, alcohols, and thiols. The conjugated diene system allows it to participate in pericyclic
reactions, most notably the Diels-Alder reaction, enabling the rapid construction of complex
cyclic systems. These dual functionalities make sorboyl chloride a key intermediate in the
synthesis of natural products, agrochemicals, and specialized polymers.[1][2] This document
provides detailed application notes and experimental protocols for its use.

Physicochemical Properties and Handling

Sorboyl chloride is a colorless to yellow liquid that should be handled with care in a well-
ventilated fume hood, using appropriate personal protective equipment (PPE). It is sensitive to
moisture and light.[1]
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Property

Value

Reference

Synonyms

Sorbyl chloride; (2E,4E)-2,4-

Hexadienoyl chloride

[1]

Molecular Formula CeH7CIO [1]
Molecular Weight 130.57 g/mol [1]
CAS Number 2614-88-2 [1]
Appearance Colourless to yellow liquid [1]
Purity >80% (GC) [1]
Solubility Soluble in water (reacts) and o

dichloromethane

Short-Term Storage

+4°C

[1]

Long-Term Storage

-20°C, protect from light and

moisture

[1]

Stability

Stable for at least 2 years

when stored at -20°C

[1]

Application Note 1: Acylation of Nucleophiles

Sorboyl chloride is an excellent acylating agent for introducing the sorboyl moiety onto various
nucleophiles. This reaction is fundamental for creating amides, esters, and thioesters, which

are common linkages in pharmaceuticals, agrochemicals, and materials science.

Logical Workflow: Acylation of Nucleophiles
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Reactants

Nucleophile

Sorboyl Chloride (Amine, Alcohol, Thiol)

Reaction Conditions

Products

Acylated Product Byproduct

(Amide, Ester, Thioester) (e.g., Pyridinium Hydrochloride)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Precursor Synthesis

Sorboyl Chloride Chiral Dienophile Substrate

Acylation Reaction

Key Trandformation

Diels-Alder Precursor
(Tethered Diene & Dienophile)

Intramolecular
Diels-Alder Cycloaddition
(Thermal or Lewis Acid Catalyzed)

Final Broduct

Complex Polycyclic Product

(e.g., Muironolide Subunit)
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Reactants Setup

Reaction

‘Workup & Purification
Heat to Reflux
(e.g., 70-80°C) Distill off excess SOCIz Fractional Vacuum Distillation Pure Sorboyl Chloride
Monitor Gas Evolution

Thionyl Chloride (excess)

Reaction Flask
+ Reflux Condenser
+ Gas Trap (NaOH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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